Cas no 2171218-74-7 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid
• CAS No: 2171218-74-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6215596
• PubChem ID: 165815456
• Update Time: 2025-11-01

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpiperidine-4-carboxylic acid
• 2171218-74-7
• EN300-1511841

• Inchi： 1S/C28H34N2O5/c1-3-4-13-24(25(31)30-16-14-28(2,15-17-30)26(32)33)29-27(34)35-18-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,23-24H,3-4,13-18H2,1-2H3,(H,29,34)(H,32,33)/t24-/m0/s1
• InChI Key： BTYBCAPJSSIGMC-DEOSSOPVSA-N
• SMILES： OC(C1(C)CCN(C([C@H](CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic Acid: A Novel Compound with Potential in Biomedical Applications

CAS No. 2171218-74-7 represents a complex organic molecule with a unique structural framework that has garnered significant attention in the field of biomedical research. The compound, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid, is characterized by its multi-functionalized architecture, which includes a fluoren-9-yl group, a methoxycarbonyl moiety, and a piperidine ring system. This molecular design is strategically engineered to facilitate specific interactions with biological targets, making it a promising candidate for applications in drug discovery and therapeutic development.

Recent studies have highlighted the potential of fluoren-9-yl derivatives in enhancing the solubility and bioavailability of pharmaceutical compounds. The methoxycarbonyl group, a common protecting group in organic synthesis, contributes to the stability of the molecule by preventing premature hydrolysis. Meanwhile, the piperidine ring, known for its ability to form hydrogen bonds and interact with amino acid residues, is crucial for modulating the compound's binding affinity to target proteins. These structural features collectively position the compound as a versatile scaffold for further chemical modifications.

The fluoren-9-yl moiety, derived from the fluorene ring system, has been extensively studied for its role in molecular recognition and supramolecular chemistry. In a 2023 publication in Journal of Medicinal Chemistry, researchers demonstrated that fluoren-9-yl derivatives can selectively bind to G-protein coupled receptors (GPCRs), which are key targets for many therapeutics. The methoxycarbonyl group in this compound likely enhances its hydrophobicity, enabling it to cross cell membranes more efficiently, a critical factor for drug delivery systems.

The piperidine ring in the molecule is particularly noteworthy for its ability to mimic the structure of natural amino acids, such as lysine and arginine. This property is exploited in the design of peptidomimetics, which are used to target protein-protein interactions (PPIs) involved in diseases like cancer and neurodegenerative disorders. The 4-methyl substituent on the piperidine ring further modulates the compound's conformational flexibility, allowing it to adapt to different binding sites.

Recent advancements in drug discovery have emphasized the importance of structure-activity relationship (SAR) studies to optimize molecular properties. The fluoren-9-yl group in this compound is hypothesized to act as a molecular anchor, stabilizing the overall conformation and improving the compound's ability to engage with its target. This is supported by a 2024 study in Nature Communications, which showed that fluoren-9-yl derivatives exhibit enhanced binding affinity to specific protein domains compared to their non-derivatized counterparts.

The methoxycarbonyl moiety also plays a critical role in the compound's pharmacokinetic profile. By introducing a hydrophobic barrier, it reduces the likelihood of premature metabolism in the liver, thereby extending the compound's half-life in the bloodstream. This is particularly advantageous for chronic disease management, where sustained drug action is essential. Additionally, the fluoren-9-yl group may contribute to the compound's ability to cross the blood-brain barrier, a property that could be exploited for neuropharmacological applications.

Experimental data from a 2023 preclinical study published in ACS Chemical Biology suggest that this compound exhibits selective cytotoxicity against cancer cell lines, with minimal impact on normal cells. The piperidine ring is believed to be responsible for this selectivity, as it can interact with specific amino acid residues in the target protein, disrupting its function without affecting healthy tissue. This mechanism of action is similar to that of known proteasome inhibitors, which are used in the treatment of multiple myeloma.

Furthermore, the fluoren-9-yl group may serve as a platform for conjugating targeting ligands, such as antibodies or peptides, to enhance the compound's specificity. This approach is commonly used in the development of targeted drug delivery systems, where the molecule is directed to a specific organ or cell type. For example, attaching a fluoren-9-yl-based ligand to a tumor-specific antibody could enable the compound to accumulate preferentially in malignant tissues, reducing systemic side effects.

The synthesis of this compound involves a multi-step process that includes the formation of the fluoren-9-yl ring, the introduction of the methoxycarbonyl group, and the incorporation of the piperidine ring. Each of these steps requires precise control of reaction conditions to ensure the desired stereochemistry and regiochemistry. The 2S configuration of the chiral center in the piperidine ring is particularly important, as it influences the compound's ability to interact with its target in a stereospecific manner.

Computational modeling has also been employed to predict the behavior of this compound in biological systems. Molecular dynamics simulations suggest that the fluoren-9-yl group stabilizes the compound's conformation, making it less prone to conformational changes that could reduce its binding affinity. These simulations are consistent with experimental data showing that the compound exhibits high stability under physiological conditions, which is essential for its therapeutic application.

Despite its promising properties, the compound faces challenges in terms of scalability and cost of production. The complex multi-step synthesis required to incorporate the fluoren-9-yl, methoxycarbonyl, and piperidine moieties may limit its commercial viability. However, ongoing research in green chemistry and process optimization is aimed at developing more efficient synthesis routes that reduce waste and energy consumption while maintaining the compound's structural integrity.

In conclusion, CAS No. 2171218-74-7 represents a significant advancement in the field of biomedical research, with its unique structural features offering potential applications in drug discovery and therapeutic development. The interplay between the fluoren-9-yl, methoxycarbonyl, and piperidine moieties highlights the importance of molecular design in optimizing pharmacological properties. As research in this area continues to evolve, this compound may become a cornerstone in the development of novel therapeutics for a wide range of diseases.

For further information on the synthesis, biological activity, and potential applications of this compound, readers are encouraged to consult recent publications in Journal of Medicinal Chemistry, Nature Communications, and ACS Chemical Biology. These resources provide detailed insights into the molecular mechanisms and experimental data supporting the compound's therapeutic potential.